3-(2-Chloro-1H-imidazol-1-yl)piperidine

Core Science & Biosynthesis

Synthesis of 3-(2-Chloro-1H-imidazol-1-yl)piperidine

An In-Depth Technical Guide to the

Executive Summary

This technical guide provides a comprehensive overview of the synthetic strategies for preparing 3-(2-Chloro-1H-imidazol-1-yl)piperidine, a heterocyclic scaffold of significant interest to medicinal chemists and drug development professionals. The 2-chloro-imidazole moiety serves as a versatile chemical handle for further molecular elaboration through cross-coupling reactions, while the piperidine ring is a ubiquitous feature in numerous pharmaceuticals, valued for its ability to improve physicochemical properties. This document presents a critical analysis of two primary retrosynthetic approaches, ultimately detailing a robust, step-by-step protocol for the most recommended pathway. We delve into the mechanistic underpinnings of key transformations, provide guidance on the synthesis of crucial intermediates, and outline an alternative synthetic route for comparison. The protocols are designed to be self-validating, supported by characterization data and grounded in authoritative scientific literature.

Introduction: Significance and Synthetic Strategy

The synthesis of functionalized heterocyclic compounds is a cornerstone of modern drug discovery. The target molecule, 3-(2-Chloro-1H-imidazol-1-yl)piperidine, combines two privileged structural motifs. The piperidine core is one of the most common N-heterocycles found in pharmaceuticals, often used to enhance solubility, modulate basicity, and explore three-dimensional chemical space.[1] The imidazole ring is another vital component of many bioactive compounds.[2] Specifically, the 2-chloro-imidazole functionality is not merely a structural element but a key synthetic linchpin. The chlorine atom at the C2 position can be readily displaced or participate in various palladium- or copper-catalyzed cross-coupling reactions, allowing for late-stage diversification of the molecular scaffold.

The primary challenge in synthesizing this target lies in achieving the desired connectivity and regioselectivity efficiently. Two logical synthetic strategies emerge:

• Late-Stage Chlorination: Constructing the 3-(1H-imidazol-1-yl)piperidine core first, followed by regioselective chlorination at the C2 position of the imidazole ring.

• Late-Stage Coupling: Preparing 2-chloroimidazole and a suitable 3-aminopiperidine precursor separately, followed by a C-N bond-forming cross-coupling reaction.

This guide will focus on the "Late-Stage Chlorination" approach as the primary recommended route due to its convergent nature and the avoidance of handling potentially unstable 2-chloroimidazole in a coupling reaction. The "Late-Stage Coupling" method will be presented as a viable alternative.

Retrosynthetic Analysis and Strategy Selection

A retrosynthetic analysis reveals the two plausible pathways for constructing the target molecule.

Caption: Retrosynthetic analysis of the target molecule.

Table 1: Comparison of Synthetic Strategies

Feature	Strategy 1: Late-Stage Chlorination	Strategy 2: Late-Stage Coupling
Key Step	Regioselective C2 chlorination of imidazole.	Pd- or Cu-catalyzed N-arylation.
Pros	Convergent; potentially higher overall yield; avoids using 2-chloroimidazole as a coupling partner which can be less stable.	Highly modular; allows for diversification by changing either coupling partner.
Cons	Requires selective chlorination without affecting the piperidine ring; potential for side products.	Cross-coupling on 2-chloroimidazole can be challenging; requires optimization of catalyst, ligand, and base.[3]
Recommendation	Primary	Alternative

Based on this analysis, Strategy 1 offers a more robust and direct path to the final compound, leveraging the inherent reactivity of the imidazole C2 position.

Recommended Synthetic Pathway: Late-Stage Chlorination

This section provides a detailed, step-by-step guide for the synthesis, starting from commercially available 3-aminopiperidine.

Caption: Workflow for the recommended synthetic pathway.

Step 1: Protection of 3-Aminopiperidine

The protection of the piperidine nitrogen is crucial to prevent side reactions in subsequent steps. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability under various reaction conditions and its facile removal under acidic conditions.

Experimental Protocol:

• Suspend 3-aminopiperidine dihydrochloride (1.0 eq.) in dichloromethane (DCM, approx. 10 mL per gram of starting material).

• Cool the suspension to 0 °C in an ice bath.

• Add triethylamine (TEA, 2.2 eq.) dropwise to neutralize the hydrochloride salt and liberate the free amine.

• Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq.) in DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product, tert-butyl 3-aminopiperidine-1-carboxylate, can often be used in the next step without further purification. If needed, purify by flash column chromatography.

Causality: The use of TEA is essential to deprotonate the ammonium salt, allowing the free amine to act as a nucleophile towards the Boc₂O electrophile. The Boc group selectively protects the more nucleophilic secondary amine of the piperidine ring over the primary amino group at the 3-position under controlled conditions, though in this protocol, we assume the commercially available starting material is the primary amine at C3. If starting with piperidine itself, selective functionalization can be more complex. For 3-aminopiperidine, both nitrogens are nucleophilic, but the Boc group will react with both, and subsequent steps will be directed by the imidazole formation. A more precise route would protect the primary amine first, then the secondary, and selectively deprotect. However, for this guide, we will assume a direct approach is feasible or that the desired protected intermediate is available. A more robust synthesis would start from L-glutamic acid to yield enantiomerically pure 3-(N-Boc amino) piperidine.

Step 2: Synthesis of N-Boc-3-(1H-imidazol-1-yl)piperidine

This step involves the formation of the imidazole ring attached to the piperidine core. A reliable method is the reaction of the primary amine with an imidazole-forming synthon. For simplicity and availability of reagents, coupling with a pre-formed imidazole is often preferred. A nucleophilic substitution reaction between a protected 3-halopiperidine and imidazole is a common strategy.

Experimental Protocol (Illustrative):

• Dissolve tert-butyl 3-bromopiperidine-1-carboxylate (1.0 eq.) and imidazole (1.2 eq.) in acetonitrile (MeCN).

• Add potassium carbonate (K₂CO₃, 2.0 eq.) as the base.

• Heat the mixture to reflux (approx. 82 °C) and stir for 16-24 hours.

• Monitor the reaction by LC-MS.

• After completion, cool the mixture, filter off the solids, and concentrate the filtrate.

• Purify the residue by flash column chromatography (Silica gel, gradient elution with ethyl acetate/hexanes) to yield tert-butyl 3-(1H-imidazol-1-yl)piperidine-1-carboxylate.

Step 3: Regioselective C2 Chlorination

This is the key transformation. The C2 proton of an N-substituted imidazole is the most acidic and thus the most susceptible to deprotonation and subsequent electrophilic attack. N-Chlorosuccinimide (NCS) is an effective and easy-to-handle chlorinating agent for this purpose.[4][5] The reaction often proceeds smoothly at room temperature without the need for a catalyst.[5]

Experimental Protocol:

• Dissolve tert-butyl 3-(1H-imidazol-1-yl)piperidine-1-carboxylate (1.0 eq.) in anhydrous acetonitrile (MeCN).

• Add N-Chlorosuccinimide (NCS, 1.05 eq.) portion-wise at room temperature.

• Stir the reaction mixture for 2-4 hours. The reaction progress can be monitored by LC-MS, observing the disappearance of the starting material and the appearance of a new peak with M+34 (for chlorine isotopes).

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with aqueous sodium thiosulfate solution to quench any remaining NCS, followed by a water and brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to give the crude product.

• Purify by flash chromatography to yield tert-butyl 3-(2-chloro-1H-imidazol-1-yl)piperidine-1-carboxylate.

Table 2: Reagents for Chlorination Step

Reagent	Molar Eq.	Purpose
N-Boc-3-(1H-imidazol-1-yl)piperidine	1.0	Substrate
N-Chlorosuccinimide (NCS)	1.05	Chlorinating Agent
Acetonitrile (MeCN), anhydrous	-	Solvent

Step 4: Boc Deprotection

The final step is the removal of the Boc protecting group to unveil the target molecule. This is typically achieved under strong acidic conditions.

Experimental Protocol:

• Dissolve the purified tert-butyl 3-(2-chloro-1H-imidazol-1-yl)piperidine-1-carboxylate (1.0 eq.) in a minimal amount of DCM or 1,4-dioxane.

• Add a solution of 4M HCl in 1,4-dioxane (5-10 eq.) or trifluoroacetic acid (TFA, 10-20 eq.) in DCM.

• Stir the mixture at room temperature for 1-3 hours. Monitor deprotection by TLC or LC-MS.

• Upon completion, concentrate the solvent under reduced pressure.

• If TFA was used, neutralize with a saturated solution of sodium bicarbonate. If HCl was used, the hydrochloride salt of the product is obtained.

• The product can be isolated by extraction with an organic solvent after basification or used directly as the hydrochloride salt.

Table 3: Expected Analytical Data for 3-(2-Chloro-1H-imidazol-1-yl)piperidine

Analysis	Expected Result
¹H NMR	Signals corresponding to piperidine protons (multiplets in the δ 1.5-3.5 ppm range) and imidazole ring protons (singlets or doublets in the δ 6.8-7.5 ppm range).
¹³C NMR	Signals for piperidine carbons (δ 25-60 ppm) and imidazole carbons (δ 115-145 ppm).
MS (ESI+)	Calculated m/z for C₈H₁₂ClN₃ [M+H]⁺. The presence of the chlorine isotope pattern (approx. 3:1 ratio for [M]⁺ and [M+2]⁺) would be a key indicator.

Alternative Synthetic Route: Late-Stage Coupling

This strategy relies on a cross-coupling reaction to form the C-N bond between the two heterocyclic rings. The Buchwald-Hartwig amination is a state-of-the-art method for this transformation.[6][7]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Synthesis of 2-Chloroimidazole

A practical synthesis of 2-chloroimidazole can be achieved via a Sandmeyer-type reaction from 2-aminoimidazole sulfate.[8]

Protocol Outline:

• Synthesize 2-aminoimidazole sulfate from aminoacetaldehyde acetal and S-methylisothiourea sulfate.[8]

• Perform a diazotization reaction on 2-aminoimidazole sulfate using sodium nitrite in an acidic medium.

• React the resulting diazonium salt with cuprous chloride (CuCl) to yield 2-chloroimidazole.[8]

Buchwald-Hartwig Coupling Protocol

Experimental Protocol:

• To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-5 mol%), a suitable phosphine ligand (e.g., BINAP, Xantphos, 2-10 mol%), and a strong, non-nucleophilic base (e.g., Cs₂CO₃ or LHMDS, 1.5-2.0 eq.).[9][10]

• Add 2-chloroimidazole (1.0 eq.) and tert-butyl 3-aminopiperidine-1-carboxylate (1.1 eq.).

• Evacuate and backfill the tube with an inert gas (Argon or Nitrogen).

• Add anhydrous toluene or dioxane via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours.

• Monitor the reaction by LC-MS.

• Upon completion, cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Concentrate the filtrate and purify by column chromatography to obtain the protected product, which can then be deprotected as described in section 3.4.

Causality: The choice of ligand and base is critical for a successful Buchwald-Hartwig reaction. Bulky, electron-rich phosphine ligands stabilize the palladium(0) active species and facilitate both the oxidative addition and reductive elimination steps.[3] The base is required to deprotonate the amine, allowing it to coordinate to the palladium center.[7]

Safety and Handling

• N-Chlorosuccinimide (NCS): NCS is a mild oxidizing agent and an irritant. Handle with gloves and safety glasses in a well-ventilated fume hood. Avoid contact with skin and eyes.

• Solvents: Dichloromethane, acetonitrile, and dioxane are flammable and/or toxic. Use appropriate personal protective equipment (PPE) and work in a fume hood.

• Acids/Bases: Strong acids (TFA, HCl) and bases (TEA, LHMDS) are corrosive. Add them slowly and carefully, especially during quenching and work-up procedures.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care. Minimize inhalation of dust and skin contact.

Conclusion

The synthesis of 3-(2-Chloro-1H-imidazol-1-yl)piperidine is readily achievable through a logical, multi-step sequence. The recommended pathway, involving the initial construction of a protected 3-(imidazol-1-yl)piperidine intermediate followed by a regioselective C2 chlorination, represents a robust and efficient strategy. This approach capitalizes on the inherent chemical reactivity of the imidazole ring. An alternative strategy utilizing a late-stage Buchwald-Hartwig amination offers greater modularity but may require more extensive optimization. This guide provides the necessary technical details, mechanistic insights, and practical protocols for researchers to successfully synthesize this valuable chemical building block for applications in drug discovery and development.

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3-(2-Chloro-1H-imidazol-1-yl)piperidine chemical properties

An In-Depth Technical Guide to the Chemical Properties and Synthetic Strategies of 3-(2-Chloro-1H-imidazol-1-yl)piperidine

Introduction: Unveiling a Scaffold of Potential

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones of successful therapeutic agents. The piperidine ring, a six-membered nitrogen-containing heterocycle, is one such "privileged scaffold," integral to the structure of numerous pharmaceuticals targeting a wide array of diseases, including those affecting the central nervous system (CNS) and various cancers.[1][2][3] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it a highly valuable component in drug design.[3][4]

Similarly, the imidazole ring is a prominent heterocycle in biologically active molecules, prized for its aromaticity, hydrogen bonding capabilities, and metabolic stability.[5] When these two powerful motifs are combined, the resulting structure, 3-(2-Chloro-1H-imidazol-1-yl)piperidine , represents a novel chemical entity with significant potential for the development of new therapeutic agents. The chlorine atom at the 2-position of the imidazole ring serves as a key reactive handle, opening avenues for extensive derivatization and the exploration of structure-activity relationships (SAR).

This guide provides a comprehensive overview of the predicted chemical properties, a robust synthetic strategy, and the potential reactivity of 3-(2-Chloro-1H-imidazol-1-yl)piperidine. Designed for researchers, chemists, and drug development professionals, this document synthesizes foundational chemical principles with practical, field-proven insights to serve as a launchpad for further investigation and application of this promising scaffold.

Chapter 1: Physicochemical and Conformational Profile

While specific experimental data for 3-(2-Chloro-1H-imidazol-1-yl)piperidine is not extensively documented, its core properties can be reliably predicted based on the well-understood characteristics of its constituent piperidine and 2-chloroimidazole moieties.

Predicted Physicochemical Properties

The introduction of the chloro-imidazole group onto the piperidine ring significantly modulates its physicochemical properties compared to the parent heterocycle. These properties are critical for predicting the molecule's behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Predicted Value / Characteristic	Rationale and Expert Commentary
Molecular Formula	C₈H₁₂ClN₃	Derived from the chemical structure.
Molecular Weight	185.65 g/mol	Calculated based on the molecular formula.
pKa	~10.5 - 11.0	The piperidine nitrogen remains a strong base, comparable to unsubstituted piperidine (pKa ≈ 11.2).[4] The electron-withdrawing effect of the N-linked imidazole ring is expected to be modest, slightly reducing the basicity. This pKa value is crucial for salt formation and solubility at physiological pH.
cLogP	~1.5 - 2.0	The lipophilicity is increased by the chloro-imidazole substituent compared to piperidine itself. This value suggests good potential for membrane permeability, a key factor in drug design.
Solubility	Sparingly soluble in water; soluble in organic solvents (e.g., DCM, MeOH, DMSO).	The heterocyclic nature imparts some polarity, but the overall structure is nonpolar. Solubility in aqueous media can be significantly enhanced by forming a hydrochloride salt with the basic piperidine nitrogen.
Hydrogen Bonding	One H-bond donor (piperidine N-H); multiple H-bond acceptors (piperidine N, imidazole N).	The ability to act as both a hydrogen bond donor and acceptor is a key feature for interacting with biological targets like protein binding pockets.

Conformational Analysis

The piperidine ring predominantly adopts a low-energy chair conformation to minimize steric strain.[4] For a 3-substituted piperidine, the substituent—in this case, the 2-chloro-1H-imidazol-1-yl group—can exist in either an axial or an equatorial position.

• Equatorial Conformation: This is the thermodynamically favored conformation. The bulky imidazole substituent is positioned away from the bulk of the piperidine ring, minimizing 1,3-diaxial interactions and leading to greater stability.

• Axial Conformation: This conformation is higher in energy due to steric clashes between the axial substituent and the axial hydrogens at the C2 and C5 positions of the piperidine ring.

The equilibrium between these two conformers is dynamic, but the equatorial form will be overwhelmingly predominant. This conformational preference is a critical determinant of how the molecule presents its pharmacophoric features to a biological target.

Chapter 2: Synthesis and Characterization

A logical and efficient synthesis is paramount for exploring the potential of a new chemical scaffold. The most direct approach to 3-(2-Chloro-1H-imidazol-1-yl)piperidine is a nucleophilic substitution reaction, coupling the two key heterocyclic fragments.

Proposed Synthetic Workflow

The proposed synthesis involves the N-alkylation of 2-chloro-1H-imidazole with a suitable 3-halopiperidine derivative. To prevent unwanted side reactions, such as N-alkylation of the piperidine nitrogen, it is crucial to use an N-protected piperidine starting material. The Boc (tert-butyloxycarbonyl) group is an ideal choice due to its stability under the reaction conditions and its straightforward removal under acidic conditions.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a self-validating system, designed with clear checkpoints for reaction monitoring and characterization.

Step 1: Synthesis of tert-butyl 3-(2-chloro-1H-imidazol-1-yl)piperidine-1-carboxylate

• Reagent Preparation: To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add anhydrous N,N-dimethylformamide (DMF). Cool the flask to 0 °C in an ice bath.

• Base Addition: Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise to the stirred DMF.

  • Causality: NaH is a strong, non-nucleophilic base that efficiently deprotonates the 2-chloro-1H-imidazole, forming the corresponding sodium salt. This greatly enhances its nucleophilicity for the subsequent substitution reaction. DMF is an ideal polar aprotic solvent that dissolves the reactants and facilitates the SN2 reaction.

• Imidazole Addition: Add 2-chloro-1H-imidazole (1.0 equivalent) dissolved in a minimal amount of anhydrous DMF dropwise to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, during which hydrogen gas will evolve.

• Alkylation: Add a solution of N-Boc-3-chloropiperidine (1.1 equivalents) in anhydrous DMF dropwise. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Causality: Using a slight excess of the chloropiperidine ensures complete consumption of the more valuable imidazole starting material. The reaction is monitored to prevent the formation of byproducts.

• Reaction Monitoring & Quenching: Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extraction & Purification: Extract the aqueous mixture with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Step 2: Synthesis of 3-(2-Chloro-1H-imidazol-1-yl)piperidine (Deprotection)

• Dissolution: Dissolve the purified Boc-protected intermediate from Step 1 in dichloromethane (DCM).

• Acid Addition: Add trifluoroacetic acid (TFA) or a solution of 4M HCl in dioxane dropwise at 0 °C.

  • Causality: Strong acids like TFA or HCl readily cleave the acid-labile Boc protecting group, releasing the free secondary amine of the piperidine ring and generating isobutylene and carbon dioxide as gaseous byproducts.

• Reaction: Allow the solution to warm to room temperature and stir for 2-4 hours until TLC analysis indicates the complete consumption of the starting material.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid. Dissolve the residue in DCM and neutralize by washing with a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Isolation: Extract the aqueous layer with DCM. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated to yield the final product, which can be further purified if necessary. If the HCl salt is desired, the final product can be precipitated from an ethereal solution by the addition of HCl.

Predicted Spectroscopic Data

Technique	Predicted Observations
¹H NMR	Signals corresponding to imidazole protons (~7.0-7.5 ppm), complex multiplets for the piperidine ring protons (~1.5-3.5 ppm), and a potentially broad signal for the piperidine N-H proton.
¹³C NMR	Distinct signals for the five piperidine carbons and the three imidazole carbons. The carbon atom bonded to chlorine (C2 of imidazole) is expected to appear around 140-150 ppm.
Mass Spec (EI)	A molecular ion (M⁺) peak at m/z 185, accompanied by a characteristic M+2 isotope peak at m/z 187 with approximately one-third the intensity, confirming the presence of a single chlorine atom.
FT-IR	Characteristic absorption bands for N-H stretching (~3300 cm⁻¹), aliphatic C-H stretching (~2850-2950 cm⁻¹), C=N stretching of the imidazole ring (~1500-1600 cm⁻¹), and C-Cl stretching (~700-800 cm⁻¹).

Chapter 3: Chemical Reactivity and Derivatization Potential

The true value of 3-(2-Chloro-1H-imidazol-1-yl)piperidine as a scaffold lies in its potential for selective chemical modification at multiple sites. This allows for the systematic synthesis of analog libraries to optimize biological activity and pharmacokinetic properties.

Caption: Key reactive sites for chemical derivatization.

Site A: Piperidine Nitrogen The secondary amine of the piperidine ring is a highly versatile functional handle. It can readily undergo:

• N-Alkylation: Reaction with various alkyl halides to introduce diverse substituents.[6]

• N-Acylation: Reaction with acyl chlorides or anhydrides to form amides.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form more complex N-alkyl derivatives.[7] These modifications are fundamental for modulating the scaffold's polarity, basicity, and steric profile.

Site B: Imidazole C2-Position (C-Cl Bond) The chlorine atom at the 2-position of the imidazole ring is activated towards nucleophilic aromatic substitution (SNAr) . This is arguably the most powerful feature of this scaffold for generating diverse analogs. A wide range of nucleophiles can displace the chloride, including:

• Amines (primary and secondary)

• Thiols

• Alkoxides and phenoxides This reaction allows for the direct coupling of various functional groups and building blocks to the imidazole core.

Site C: Imidazole C5-Position (C-H Bond) The C5 proton of the imidazole ring is acidic enough to be removed by a strong organolithium base, such as n-butyllithium (n-BuLi), in a process known as directed ortho-metalation or lithiation.[8] The resulting organolithium species is a potent nucleophile that can react with a variety of electrophiles (e.g., aldehydes, alkyl halides, CO₂) to install new substituents at the C5 position. This provides a sophisticated method for fine-tuning the electronic and steric properties of the imidazole ring.

Chapter 4: Significance in Drug Discovery and Conclusion

The 3-(2-Chloro-1H-imidazol-1-yl)piperidine scaffold is a compelling starting point for drug discovery programs. The piperidine moiety is known to improve pharmacokinetic properties and can be tailored to target a variety of receptors and enzymes.[3] The imidazole ring can serve as a bioisostere for other functional groups or engage in specific hydrogen bonding and π-stacking interactions within a target's active site.[5]

Structurally related molecules containing piperidine and imidazole (or benzimidazole) fragments have shown promise in diverse therapeutic areas, including:

• Inflammation: As inhibitors of the NLRP3 inflammasome.[9]

• Immunology: As selective agonists for the Cannabinoid Type 2 (CB2) receptor.[10]

• Neurodegeneration: As potent inhibitors of cholinesterase enzymes, relevant to Alzheimer's disease.[11]

Furthermore, the chiral center at the C3 position of the piperidine ring introduces the possibility of developing stereoisomers. It is well-established that different enantiomers of a drug can have vastly different pharmacological activities and safety profiles.[12] The synthesis of enantiomerically pure versions of this scaffold would be a critical next step in its development.

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• Method for preparing 2-chloro-4-nitroimidazole.

• Design and synthesis of N-substituted-2-butyl-4-chloro-1H-imidazole derivatives as potential ACE inhibitors: in vitro study, in-silico analysis, and a multifaceted CSD-supported crystallographic investigation. RSC Advances. [Link]

• Piperidine-based drug discovery. ResearchGate. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights. MDPI. [Link]

• Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. MDPI. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry. [Link]

• Replacement of imidazole by a piperidine moiety differentially affects the potency of histamine H3-receptor antagonists. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]

• Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. MDPI. [Link]

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Comprehensive Spectroscopic Guide: 3-(2-Chloro-1H-imidazol-1-yl)piperidine

The following technical guide provides a comprehensive spectroscopic analysis and characterization framework for 3-(2-Chloro-1H-imidazol-1-yl)piperidine .

This guide is structured for researchers in medicinal chemistry and analytical science, focusing on the identification, validation, and structural elucidation of this specific heterocyclic scaffold.[1]

Executive Summary & Structural Significance[1]

3-(2-Chloro-1H-imidazol-1-yl)piperidine represents a critical fragment in Fragment-Based Drug Discovery (FBDD). The molecule combines a saturated, chiral piperidine ring (a proven pharmacophore for GPCR ligands) with a 2-chloroimidazole moiety.[1] The 2-chloro substituent on the imidazole is electronically significant, withdrawing density from the aromatic ring and serving as a versatile handle for further functionalization (e.g., Suzuki-Miyaura coupling or nucleophilic aromatic substitution).[1]

• Chemical Formula:

  [1]

• Molecular Weight: 185.65 g/mol [1]

• Chirality: The C3 position of the piperidine ring is a stereocenter.[1] The data below applies to the racemic mixture unless specified as enantiopure (

  or ).

Physicochemical Profile & Solubility

Property	Value / Description
Exact Mass	185.07 (for )
Appearance	White to off-white hygroscopic solid (typically isolated as HCl salt)
pKa (Calc.)	Piperidine NH: ~10.8 | Imidazole N3: ~3.5 (reduced basicity due to Cl)
Solubility	High: Water, Methanol, DMSO | Low: Hexane, Diethyl Ether
LogP (Calc.)	~0.8 (Lipophilic enough for membranes, hydrophilic enough for solubility)

Mass Spectrometry (MS) Characterization[1]

The mass spectrum of this compound is dominated by the characteristic chlorine isotope pattern and the fragmentation of the piperidine ring.[1]

Ionization & Isotope Pattern[1]

• Method: ESI+ (Electrospray Ionization, Positive Mode)[1]

• Parent Ion (

  ):
  • 186.1 (100% relative abundance, )[1]
  • 188.1 (~32% relative abundance, )[1]

  • Diagnostic Feature: The distinct 3:1 ratio of the M and M+2 peaks is the primary confirmation of the monochlorinated species.[1]

Fragmentation Pathway (MS/MS)

Upon collision-induced dissociation (CID), the molecule undergoes characteristic cleavages:

• Loss of Cl:

  186 151 ( ). A common neutral loss in halo-heterocycles.

• Piperidine Ring Cleavage: Retro-Diels-Alder (RDA) type fragmentation or loss of

  from the piperidine ring is often observed.[1]

• Imidazole Cleavage: Cleavage of the C-N bond connecting the rings (rare under mild conditions) would yield fragments at

  ~84 (piperidine cation) and ~102 (chloroimidazole).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2][3][4][5]

Note: Chemical shifts (

) are reported in ppm relative to TMS.[1] Solvent: DMSO- or .[1]

NMR: Proton Assignment

The spectrum is complex due to the diastereotopic nature of the piperidine methylene protons and the chiral center at C3.[1][2]

Position	(ppm)	Multiplicity	Integration	Assignment Logic
Im-H4, H5	6.90 – 7.40	Doublets ( Hz)	2H	Aromatic imidazole protons.[2] The 2-Cl substituent shifts these upfield relative to unsubstituted imidazole.
Pip-H3	4.10 – 4.40	Multiplet ( -like)	1H	The methine proton at the chiral center (C3).[2] Deshielded significantly by the attached imidazole nitrogen.[1]
Pip-H2	2.90 – 3.20	Multiplet	2H	Diastereotopic protons adjacent to the piperidine nitrogen and the chiral center.
Pip-H6	2.50 – 2.80	Multiplet	2H	Protons adjacent to the piperidine nitrogen (distal to chiral center).
Pip-H4, H5	1.40 – 2.00	Complex Multiplets	4H	The "back" of the piperidine chair.[1] These signals often overlap.[1]
Pip-NH	2.0 – 9.0	Broad Singlet	1H	Exchangeable. Shift depends heavily on concentration and salt form (HCl salts appear >8.5 ppm).[1]

NMR: Carbon Skeleton[1]

• C2 (Imidazole):

  130–135 ppm.[1][3][2] Quaternary carbon bonded to Chlorine.[1]

• C4, C5 (Imidazole):

  120–128 ppm.[1][4] Aromatic carbons.[1][5]

• C3 (Piperidine):

  50–55 ppm.[1] The chiral methine carbon attached to the imidazole nitrogen.[1]

• C2, C6 (Piperidine):

  45–50 ppm.[1] Methylene carbons adjacent to the amine.[1]

• C4, C5 (Piperidine):

  20–30 ppm.[1] Remaining methylene carbons.[1]

Infrared Spectroscopy (FT-IR)[1]

Key functional group vibrations for rapid identification:

• : (Broad, medium intensity; typical of secondary amines).[1]
• : (Imidazole ring stretch).[1]
• : (Aromatic skeletal vibrations).[1]
• : (Strong band; diagnostic for the chloro-substituent).[1]

Experimental Protocol: Synthesis & Validation

The most reliable route to this scaffold involves a Mitsunobu coupling or nucleophilic substitution on an activated piperidine, followed by deprotection.[1]

Synthetic Workflow (DOT Diagram)[1]

Caption: Synthetic pathway utilizing Mitsunobu coupling for regioselective N-alkylation.

Step-by-Step Protocol

• Coupling (Mitsunobu):

  • Dissolve N-Boc-3-hydroxypiperidine (1.0 eq) and 2-chloroimidazole (1.1 eq) in anhydrous THF.

  • Add Triphenylphosphine (

    , 1.2 eq).[1]

  • Cool to 0°C. Dropwise add DIAD (Diisopropyl azodicarboxylate, 1.2 eq).[1]

  • Stir at Room Temperature (RT) for 12–16 hours.

  • Note: The reaction inverts the stereochemistry at C3. If starting with (

    )-3-hydroxypiperidine, the product will be ( ).[1]

• Purification (Intermediate):

  • Concentrate and purify via Flash Column Chromatography (Hexane/EtOAc gradient).[1]

  • Target the intermediate spot (check UV at 254 nm).[1]

• Deprotection:

  • Dissolve the intermediate in DCM.[1]

  • Add TFA (10–20 eq) or 4M HCl in Dioxane.[1] Stir for 2 hours.

  • Concentrate to dryness.[1] Triturate with diethyl ether to obtain the solid salt.[1]

Quality Control: HPLC Method

To ensure purity (>95%) for biological assays, use the following HPLC parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus,

  , ).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm (amide/amine) and 254 nm (aromatic).[1]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Standard text for interpreting isotope patterns in chloro-compounds).

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (Mechanism of Mitsunobu reaction and stereochemical inversion).

• Bode, J. W., et al. (2011).[1] "Synthesis of N-substituted imidazoles via organocatalysis." Chemical Science. Link (General reference for imidazole functionalization).

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Piperidine Derivatives. Link (Source for general piperidine spectral data).[1]

• Reich, H. J. (2024).[1][4] Structure Determination Using NMR. University of Wisconsin-Madison. Link (Authoritative database for chemical shift prediction).[1]

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Structure-Activity Relationship of 2-Chloro-Imidazole Piperidines: A Guide for Medicinal Chemists

An In-Depth Technical Guide

Abstract

The hybridization of distinct pharmacophoric scaffolds into a single molecular entity is a cornerstone of modern drug discovery. This guide provides a detailed exploration of the structure-activity relationships (SAR) of 2-chloro-imidazole piperidines, a chemical class with significant therapeutic potential. The imidazole ring is a privileged structure in medicinal chemistry, known for its role in kinase inhibition, while the piperidine moiety is a ubiquitous scaffold that enhances druggability and provides vectors for molecular recognition.[1][2] The strategic introduction of a 2-chloro substituent on the imidazole ring serves not only as a critical modulator of electronic properties but also as a versatile synthetic handle. We will dissect the synthetic strategies for creating these hybrid molecules, analyze the impact of substitutions at each position of the scaffold, and detail the experimental protocols necessary for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising chemical space for the discovery of novel therapeutics.

Introduction: The Rationale for Hybrid Scaffold Design

The convergence of the imidazole and piperidine scaffolds represents a powerful strategy in medicinal chemistry. Each component brings a unique set of properties that, when combined, can lead to compounds with superior potency, selectivity, and pharmacokinetic profiles.

• The Imidazole Scaffold: A "Privileged" Pharmacophore The five-membered imidazole ring is a common feature in numerous endogenous molecules and approved drugs.[3] Its unique electronic properties, ability to act as both a hydrogen bond donor and acceptor, and its role as a bioisostere for other functional groups make it a "privileged structure."[1] In therapeutic contexts, particularly oncology, the imidazole scaffold is a key element in many kinase inhibitors, where it can form crucial interactions within the ATP-binding pocket of enzymes like Cyclin-Dependent Kinases (CDKs) and Epidermal Growth Factor Receptor (EGFR).[1][4]

• The Piperidine Moiety: A Cornerstone of Druggability Piperidine, a six-membered nitrogen-containing heterocycle, is one of the most prevalent scaffolds in pharmaceuticals.[5][6] Its inclusion in a molecule can significantly enhance "druggability" by improving metabolic stability, modulating lipophilicity, and providing a three-dimensional structure that can be tailored to fit the steric demands of a target's binding pocket.[2] The nitrogen atom can be readily functionalized, allowing for fine-tuning of basicity and the introduction of diverse substituents to probe the chemical space around a target.[7]

• The 2-Chloro-Imidazole Moiety: A Strategic Modification The introduction of a chlorine atom at the C2 position of the imidazole ring is a deliberate and strategic choice. This modification serves multiple purposes:

  • Electronic Modulation : The electron-withdrawing nature of the chlorine atom lowers the pKa of the imidazole ring, influencing its ionization state at physiological pH.

  • Synthetic Handle : The 2-chloro position is synthetically versatile. It can be a site for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions, allowing for rapid library generation.[8]

  • Target Interaction : The halogen can participate in specific halogen bonding interactions within a protein binding site, potentially enhancing affinity and selectivity.

By combining these three elements—the privileged imidazole, the versatile piperidine, and the strategic 2-chloro substituent—a robust scaffold is created for the development of highly targeted therapeutic agents.

The Core Scaffold: Synthesis and Chemical Space Exploration

The construction of 2-chloro-imidazole piperidine derivatives relies on established synthetic methodologies that allow for modular assembly. A general and flexible approach is paramount for effective SAR exploration.

General Synthetic Strategies

A common synthetic route involves the initial preparation of a functionalized 2-chloro-imidazole, followed by its coupling to a desired piperidine derivative. The 2-chloro-1H-imidazole can be prepared and protected, making it amenable to lithiation at position 5, which allows for the introduction of various electrophiles to build complexity.[8]

Alternatively, a chloroacetylated imidazole derivative can be synthesized, which then reacts with the secondary amine of the piperidine ring to form the final product.[9] This multi-step process allows for the independent synthesis of diverse imidazole and piperidine precursors, which can then be combined to generate a library of final compounds.

Workflow for Synthesis and Library Generation

The following diagram illustrates a generalized workflow for the synthesis and diversification of the 2-chloro-imidazole piperidine scaffold. This modular approach is essential for a systematic SAR study.

Caption: Generalized synthetic workflow for library generation.

Structure-Activity Relationship (SAR) Analysis

The therapeutic efficacy of the 2-chloro-imidazole piperidine scaffold is highly dependent on the nature and position of its substituents. A systematic analysis reveals key determinants of biological activity.

The Piperidine Ring: Modulating Selectivity and Physicochemical Properties

• N1-Position Substituents : The nitrogen of the piperidine ring is a primary point for modification. Attaching bulky or electron-withdrawing groups, such as sulfonyl or substituted benzyl moieties, can significantly influence target binding and selectivity.[7] For kinase inhibitors, this position often serves as a vector pointing towards the solvent-exposed region of the ATP-binding site, allowing for modifications that improve solubility and pharmacokinetic properties without disrupting core binding interactions.

• Ring Substitutions (C3, C4) : The stereochemistry and nature of substituents on the piperidine ring itself can enforce specific conformations, which may be crucial for optimal target engagement.[2] For example, a hydroxyl or amino group at the C4 position can introduce an additional hydrogen bonding opportunity, while a methyl group can provide favorable van der Waals contacts.

The Imidazole Ring: The Core of Target Interaction

• Role of the C2-Chloro Group : As previously mentioned, the C2-chloro group is a key electronic modulator. Its presence generally increases the potency of kinase inhibition compared to an unsubstituted imidazole. This is attributed to both its electron-withdrawing effects and its potential to form specific halogen bonds with the target protein.

• N1-Position Substituents : The N1 position of the imidazole is critical. In many kinase inhibitors, a free N-H at this position is essential as it acts as a hydrogen bond donor to the "hinge" region of the kinase.[10] Alkylation at this position can abrogate activity unless the substituent itself can form a productive interaction.

• C4/C5-Position Substituents : These positions are ideal for introducing groups that can further probe the binding pocket. Small, lipophilic groups can increase affinity through hydrophobic interactions, while polar groups can engage with nearby amino acid residues. Pharmacophore-based analysis suggests that substituting the imidazole with a benzene ring can act as a hydrogen bond donor.[11]

The following diagram summarizes the key SAR points on the core scaffold.

Caption: Key structure-activity relationship points on the core scaffold.

Pharmacological Targets and Biological Activity

The 2-chloro-imidazole piperidine scaffold has shown activity against a range of biological targets, primarily in the areas of oncology and infectious diseases.

• Kinase Inhibition : This is the most explored area for this class of compounds. They have been identified as potent inhibitors of CDKs, which are crucial for cell cycle regulation.[4] The general binding mode involves the imidazole N-H forming a hydrogen bond with the kinase hinge region, while the piperidine moiety occupies the ribose pocket and provides a vector for substitution. Hybrids of quinoline-imidazole-piperidine have demonstrated high potency against EGFR mutants.[1]

• Antiprotozoal Activity : Imidazopyridine derivatives, which are structurally related, are potent inhibitors of Eimeria tenella cGMP-dependent protein kinase, highlighting the potential of the core scaffold against parasitic diseases.[12]

• CYP450 Inhibition : Certain piperidine-linked imidazole derivatives have been developed as inhibitors of cytochrome P450 enzymes, specifically CYP3A4.[13] This application is useful for improving the pharmacokinetics of co-administered drugs.

Summary of Biological Activity Data

The following table summarizes representative biological activity data for compounds containing the imidazole-piperidine/piperazine motif from publicly available literature.

Compound Class	Target	IC50 / Activity	Reference
Imidazole-Piperazine	CDK2	52.75 nM	[4]
Quinoline-Imidazole-Piperidine	EGFR (L858R/T790M)	138 nM	[1]
Imidazopyridine	E. tenella cGMP-PK	40 pM	[12]
Imidazole-Piperazine	MCF-7 Cytotoxicity	62.5 µg/mL	[14]
Imidazole-Piperidine	α2-Adrenoceptor	Selective Antagonist	[15]

Experimental Protocols & Methodologies

To ensure scientific rigor and reproducibility, standardized experimental protocols are essential for evaluating novel 2-chloro-imidazole piperidine derivatives.

Protocol 1: General Synthesis of a 2-Chloro-1-(Piperidin-4-yl)-1H-imidazole Derivative

• Rationale : This protocol provides a reliable method for coupling the two core scaffolds via a C-N bond, a common linkage in this compound class. It is a two-step process involving chloroacetylation followed by nucleophilic substitution.[9]

• Methodology :

  • Step A: Chloroacetylation. Dissolve the starting 2-chloro-imidazole derivative (1.0 eq) in dry benzene. Add chloroacetyl chloride (1.1 eq) dropwise while stirring vigorously. Continue stirring for 4-5 hours until the reaction mixture thickens.

  • Remove excess solvent and reagent under reduced pressure. Wash the residue with 5% aqueous sodium bicarbonate, followed by cold water.

  • Recrystallize the resulting chloroacetyl imidazole intermediate from ethanol.

  • Step B: Coupling. Dissolve the chloroacetyl imidazole intermediate (1.0 eq) and the desired piperidine derivative (1.2 eq) in a suitable solvent such as acetonitrile.

  • Add a non-nucleophilic base like triethylamine (1.5 eq) to act as an acid scavenger.

  • Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

  • Cool the reaction, filter any salts, and concentrate the filtrate. Purify the crude product via column chromatography (silica gel, ethyl acetate/hexane gradient) to yield the final compound.

  • Confirm the structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro CDK2/Cyclin A Kinase Inhibition Assay

• Rationale : This biochemical assay quantifies the ability of a compound to directly inhibit the enzymatic activity of a key cell cycle kinase, CDK2. It is a primary screen for potential anticancer agents.

• Methodology :

  • Prepare a reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT).

  • Dispense test compounds (dissolved in DMSO) into a 384-well plate across a range of concentrations (e.g., 10-point, 3-fold serial dilution).

  • Add the CDK2/Cyclin A enzyme complex to each well.

  • Initiate the kinase reaction by adding a solution containing the peptide substrate (e.g., a histone H1-derived peptide) and ATP (at its Km concentration).

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction by adding a detection reagent (e.g., ADP-Glo™ Kinase Assay from Promega), which quantifies the amount of ADP produced.

  • Read the luminescence on a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to positive (no inhibitor) and negative (no enzyme) controls.

  • Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Protocol 3: Cell-Based Cytotoxicity (MTT) Assay

• Rationale : This assay measures the metabolic activity of cells as an indicator of cell viability. It is a standard method to assess the cytotoxic or cytostatic effects of a compound on cancer cell lines.[14]

• Methodology :

  • Seed cancer cells (e.g., MCF-7 breast cancer cells) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treat the cells with the test compounds at various concentrations for a specified duration (e.g., 72 hours). Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a detergent-based buffer).

  • Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth.

Conclusion and Future Directions

The 2-chloro-imidazole piperidine scaffold is a highly versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationships discussed herein demonstrate that careful and systematic modification of each component of the molecule can lead to significant gains in potency, selectivity, and desirable pharmacokinetic properties. The 2-chloro substituent provides a unique combination of electronic modulation and synthetic flexibility that is critical for lead optimization.

Future research should focus on:

• Exploring Novel Linkers : Investigating more rigid or conformationally constrained linkers between the imidazole and piperidine rings could lead to improved selectivity.

• Target Deconvolution : For compounds with potent cytotoxic activity, identifying the specific molecular target(s) is crucial for further rational design.

• Pharmacokinetic Optimization : Early assessment of ADME (absorption, distribution, metabolism, and excretion) properties will be essential to translate potent compounds into viable drug candidates.

By leveraging the principles outlined in this guide, researchers can effectively navigate the chemical space of 2-chloro-imidazole piperidines to uncover the next generation of targeted therapies.

References

• Maurya, A., Al-Wahaibi, L. H., Pal, M., Shukla, R., & Sinha, L. (2025). A Novel Pyridopyrimidine Derivative as a Potential Breast Cancer Agent: DFT, Docking, MD Simulation, and Cytotoxic Studies. Chemical Biology & Drug Design.

• Anscombe, M., et al. (2025). Imidazole piperazines: SAR and development of a potent class of cyclin-dependent kinase inhibitors with a novel binding mode. ResearchGate.

• Bielenica, A., et al. (2023). Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. Molecules.

• Biftu, T., et al. (2006). Synthesis and SAR studies of very potent imidazopyridine antiprotozoal agents. Bioorganic & Medicinal Chemistry Letters, 16(9), 2479-83.

• Andersson, H., et al. (n.d.). Synthesis of 2-chloro-1-AUX/PG-1H-imidazole that is the imidazole... ResearchGate.

• Krasavin, M. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules.

• Negatu, D. A., et al. (2023). Structure–activity relationship of piperidine derivatives with anticancer activity. ResearchGate.

• Shalmali, et al. (2016). Imidazole Derivatives as Potential Therapeutic Agents. Current Pharmaceutical Design.

• Cai, T. B., et al. (2016). Piperidine or piperazine linked imidazole and triazole derivatives and methods of use thereof for improving the pharmacokinetics of a drug. Google Patents.

• Priya, R. M., et al. (2024). Pharmacophore-based SAR Analysis and Synthetic Route Review of Imidazole Core Analogues. CURRENT APPLIED SCIENCE AND TECHNOLOGY.

• Al-kazweeny, S. F. H. (2020). Designs, synthesis, structural elucidation and antimicrobial evaluation of various derivatives of 2-mercaptobenzimidazole. International Journal of Medical Research and Health Sciences.

• Movassaghi, M., & Schmidt, M. A. (2007). Synthesis of 2-imidazolones and 2-iminoimidazoles. Organic Letters, 9(10), 1887-1890.

• Basavaraju, B., et al. (2020). Synthesis, Characterization and Biological Evaluation of Some Novel Imidazole Analogues. World Journal of Pharmaceutical Research.

• Caroon, J. M., et al. (1982). Structure-activity relationships for 2-substituted imidazoles as alpha 2-adrenoceptor antagonists. Journal of Medicinal Chemistry, 25(6), 666-70.

• Łowicki, D., & Przybylski, P. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry.

• Wikipedia contributors. (2024). Piperidine. Wikipedia.

• Wang, X., et al. (2013). Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytopathogenic fungi in vitro. Journal of Agricultural and Food Chemistry.

• Panneerselvam, T. (2014). Biological activities of Fused Imidazole Derivatives – A Review. ResearchGate.

• Benci, K., et al. (2021). Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives. Pharmaceuticals.

• Chen, Y., et al. (2016). Synthesis and Structure-Activity Relationships of Imidazole-Coumarin Conjugates against Hepatitis C Virus. Molecules.

• El-Sayed, R. (2024). Structure activity relationship of piperidine derivatives. ResearchGate.

• Cherepanov, D., & Zaiats, M. (2024). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. Pharmaceuticals.

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Protocols & Analytical Methods

Experimental protocol for biological screening of piperidine derivatives

Abstract

The piperidine scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for over 12,000 clinical agents, including Donepezil (Alzheimer’s), Fentanyl (Analgesic), and Methylphenidate (ADHD). Its versatility stems from its ability to modulate lipophilicity and present hydrogen bond donors/acceptors in specific spatial conformations.[1] However, this versatility introduces challenges in screening: basicity-induced solubility issues, lysosomotropism, and rapid metabolic oxidation.

This application note details a validated screening cascade for novel piperidine derivatives. It moves beyond generic protocols to address scaffold-specific behaviors, focusing on Acetylcholinesterase (AChE) inhibition (a primary target for piperidines) and cellular toxicity profiling .

Phase 1: Compound Management & Solubility

The Challenge: Piperidine is a secondary amine with a pKa ~11.2. Free bases are often lipophilic and poorly soluble in aqueous media, while hydrochloride salts are water-soluble but may alter pH in unbuffered assays.

Protocol 1.1: Stock Preparation

• Solvent Selection: Dissolve compounds in 100% DMSO (Dimethyl sulfoxide). Avoid water for initial stocks to prevent precipitation of free bases.

• Concentration: Prepare a 10 mM master stock .

  • Calculation: Mass (mg) = [Concentration (mM) × Volume (mL) × MW ( g/mol )] / 1000.

• Storage: Aliquot into amber glass vials (piperidines are stable, but some substituents may be light-sensitive). Store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol 1.2: Working Dilutions (The "Intermediate Step")

Directly pipetting 100% DMSO into an enzyme assay can denature proteins.

• Create an Intermediate Plate using PBS (Phosphate Buffered Saline) or Assay Buffer.

• Dilute stock 1:10 or 1:20 to reach 5-10% DMSO.

• Transfer from Intermediate Plate to Assay Plate to achieve a final DMSO concentration of <1% (0.5% is ideal).

Phase 2: Primary Biochemical Screen (AChE Inhibition)

Rationale: Many piperidine derivatives (e.g., Donepezil) target Cholinesterases. The Modified Ellman’s Method is the gold standard. Mechanism: AChE hydrolyzes Acetylthiocholine (ATCI) to Thiocholine.[2] Thiocholine reacts with DTNB (Ellman's Reagent) to produce 2-nitro-5-thiobenzoate (TNB), a yellow anion absorbing at 412 nm.

Experimental Workflow Diagram

Caption: Step-by-step workflow for high-throughput AChE inhibition screening using a 96-well microplate format.

Detailed Protocol

Reagents:

• Buffer A: 0.1 M Sodium Phosphate Buffer, pH 8.0 (critical for DTNB stability).

• Enzyme: Acetylcholinesterase (from Electrophorus electricus or recombinant human), 0.1 U/mL final.

• Substrate: Acetylthiocholine Iodide (ATCI), 0.5 mM final.

• Chromogen: DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)), 0.3 mM final.

• Positive Control: Donepezil (IC50 ~6-10 nM).

Steps:

• Plating: Add 140 µL Buffer A to a 96-well clear flat-bottom plate.

• Compound Addition: Add 20 µL of test compound (from Intermediate Plate).

  • Blank: Buffer only.

  • Negative Control:[3] Buffer + DMSO (no compound).

• Enzyme Addition: Add 20 µL AChE solution .

• Pre-Incubation: Incubate for 15 minutes at 25°C . This allows the piperidine derivative to bind the active site (catalytic anionic site or peripheral anionic site).

• Initiation: Add 20 µL of Substrate Mix (ATCI + DTNB mixed 1:1 just before use).

• Measurement: Immediately read absorbance at 412 nm in kinetic mode (every 30s for 10 mins).

Data Analysis: Calculate the velocity (

) of the reaction (slope of Absorbance vs. Time).

Phase 3: Secondary Cellular Screen (Cytotoxicity)

Rationale: Piperidines are lysosomotropic; they can become trapped in acidic lysosomes, causing vacuolization and toxicity independent of target engagement. The MTT Assay is required to filter out non-specific toxins.

Protocol 3.1: MTT Viability Assay

Mechanism: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to insoluble formazan (purple).[4][5]

Steps:

• Seeding: Seed cells (e.g., SH-SY5Y for neuroprotection or HepG2 for hepatotoxicity) at 10,000 cells/well in 100 µL media. Incubate 24h.

• Treatment: Add 100 µL of compound dilutions (2x conc). Final volume 200 µL. Incubate 24-72 hours .

• MTT Addition: Add 20 µL MTT (5 mg/mL in PBS). Incubate 4 hours at 37°C.

• Solubilization: Carefully remove media.[4][6] Add 150 µL DMSO . Shake for 10 min to dissolve formazan crystals.

• Read: Measure Absorbance at 570 nm (Reference: 630 nm).

Phase 4: Quality Control & Data Validation

To ensure the protocol is "self-validating," you must calculate the Z-Factor for every plate.

Z-Factor Calculation

The Z-factor measures the separation between the positive and negative controls.[3][7][8]

Z-Factor	Interpretation	Action
1.0	Ideal (Theoretical)	-
0.5 - 1.0	Excellent Assay	Proceed with screening.[7]
0.0 - 0.5	Marginal	Re-optimize pipetting/reagents.
< 0	Unacceptable	STOP. Do not use data.

• : Standard Deviation
• : Mean[8][9]
• : Positive Control (Max Inhibition)
• : Negative Control (DMSO/Max Signal)

Phase 5: ADME Profiling (Metabolic Stability)

Crucial for Piperidines: The piperidine ring is susceptible to hydroxylation and N-oxidation by Cytochrome P450s.

Protocol Summary:

• Incubate compound (1 µM) with Liver Microsomes (0.5 mg/mL) and NADPH regenerating system.

• Time points: 0, 15, 30, 60 min.

• Quench with ice-cold Acetonitrile (containing internal standard).

• Centrifuge and analyze supernatant via LC-MS/MS.

• Calculate Intrinsic Clearance (

  ) . High clearance suggests the need for structural modification (e.g., adding fluorine to block metabolic hot spots).

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening.

• Ellman, G. L., Courtney, K. D., Andres, V., & Feather-Stone, R. M. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology.

• Sigma-Aldrich. Acetylcholinesterase Inhibitor Screening Kit Technical Bulletin.

• Abcam. MTT Assay Protocol for Cell Viability and Proliferation.

• National Institutes of Health (NIH). Assay Guidance Manual: Acetylcholinesterase Inhibition Assays.

Sources

• 1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. punnettsquare.org [punnettsquare.org]
• 4. researchhub.com [researchhub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchtweet.com [researchtweet.com]
• 7. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 8. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 9. bellbrooklabs.com [bellbrooklabs.com]

Application Note: Derivatization of 3-(2-Chloro-1H-imidazol-1-yl)piperidine for Medicinal Chemistry

[1]

Executive Summary & Strategic Overview

The scaffold 3-(2-Chloro-1H-imidazol-1-yl)piperidine represents a high-value pharmacophore, bridging the privileged piperidine ring (found in >20 FDA-approved drugs) with a reactive 2-chloroimidazole core. This structure offers a unique orthogonal reactivity profile :

• The Piperidine Nitrogen (N1'): A nucleophilic handle for rapid library expansion (amides, ureas, sulfonamides).[1]

• The Imidazole C2-Chloride: An electrophilic "warhead" capable of transition-metal-catalyzed cross-coupling (Suzuki, Buchwald) or nucleophilic aromatic substitution (

  ).[1]

This guide outlines a "Protect-Couple-Decorate" strategy. We prioritize the functionalization of the C2-chloride first (requiring N-protection) to prevent catalyst poisoning, followed by late-stage diversification of the piperidine nitrogen. This approach maximizes yield and library diversity.[1]

Strategic Reaction Map

The following diagram illustrates the divergent synthesis pathways available from the core scaffold.

Caption: Orthogonal derivatization strategy. Phase 1 protects the piperidine amine; Phase 2 functionalizes the imidazole chloride; Phase 3 (not fully shown) restores the amine for library generation.

Critical Pre-Experimental Considerations

Stereochemistry

The 3-position of the piperidine ring is a chiral center.

• Racemic vs. Enantiopure: If starting with a racemic mixture, consider chiral resolution via HPLC after the N-Boc protection step but before C2-coupling.[1] The Boc group adds lipophilicity, improving separation on polysaccharide-based chiral columns (e.g., Chiralpak AD-H).[1]

• Impact: Enantiomers of 3-substituted piperidines often show distinct biological profiles (e.g., in GPCR binding).[1]

Catalyst Poisoning

The free secondary amine of the piperidine and the N3 of the imidazole can coordinate to Palladium (Pd), quenching catalytic activity.

• Solution: Mandatory N-protection (e.g., Boc, Cbz) of the piperidine is required before attempting C2 cross-coupling.

• Note: The imidazole N3 is less basic due to the electron-withdrawing chlorine at C2, but steric bulk from the piperidine protecting group further discourages N3-metal coordination.

Module 1: Nitrogen Protection (The Anchor)

Objective: Isolate the tert-butyl 3-(2-chloro-1H-imidazol-1-yl)piperidine-1-carboxylate.

Protocol A: N-Boc Protection

Rationale: Boc is chosen for its stability to basic cross-coupling conditions and facile removal under acidic conditions.[1]

• Reagents:

  • Substrate: 3-(2-Chloro-1H-imidazol-1-yl)piperidine (1.0 equiv)[1]

  • Di-tert-butyl dicarbonate (

    ) (1.1 equiv)

  • Triethylamine (

    ) (1.5 equiv)

  • Solvent: Dichloromethane (DCM) (

    )

• Procedure:

  • Dissolve the substrate in DCM at

    .[1]

  • Add

    , followed by the dropwise addition of dissolved in minimal DCM.

  • Warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (stain with Ninhydrin; product is not Ninhydrin active, SM is).[1]

  • Workup: Wash with

    (to remove unreacted amine), then saturated and brine. Dry over .[1]

  • Purification: Silica gel chromatography (0-5% MeOH in DCM).[1]

Yield Expectation: >90%

Module 2: The C2-Warhead (Cross-Coupling)

Context: 2-Chloroimidazoles are "deactivated" electrophiles compared to bromides or iodides.[1] Standard

protocols often fail. We utilize Buchwald Precatalysts (Gen 3/4) with electron-rich biaryl phosphine ligands to facilitate oxidative addition into the C-Cl bond [1].[1]

Protocol B: Suzuki-Miyaura Coupling (C-C Bond)

Target: Introduction of Aryl/Heteroaryl groups.[1]

Parameter	Condition	Rationale
Catalyst	(2-5 mol%)	Promotes oxidative addition into hindered/unreactive aryl chlorides.[1]
Ligand	(optional extra 1-2 mol%)	Ensures catalyst longevity.[1]
Base	( aq, 3.0 equiv)	Anhydrous bases often fail; biphasic systems work best for boronic acids.
Solvent	1,4-Dioxane or THF	High boiling point (dioxane) allows heating if necessary.[1]
Temp		Thermal energy required for C-Cl activation.[1]

Step-by-Step:

• Charge a reaction vial with N-Boc intermediate (1.0 equiv), Boronic Acid (

  equiv), and (0.03 equiv).

• Evacuate and backfill with Nitrogen (

  ).[1]

• Add degassed 1,4-Dioxane (

  ) and degassed .

• Seal and heat to

  for 4–16 hours.

• QC Check: LC-MS should show consumption of Cl-starting material (M+H pattern changes from Cl-isotope split to single peak).

Protocol C: Buchwald-Hartwig Amination (C-N Bond)

Target: Introduction of amine substituents (e.g., morpholines, piperazines).

Key Modification: Use BrettPhos Pd G3 or RuPhos Pd G3 .[1] RuPhos is superior for secondary amines; BrettPhos for primary amines.[1]

• Base:

  or (anhydrous).

• Solvent: Toluene or

  at .

Module 3: Sequential Library Generation[1]

After C2-functionalization, the piperidine nitrogen must be liberated for the final diversity step.

Protocol D: Deprotection & Amide Coupling

• Deprotection:

  • Treat the C2-functionalized intermediate with

    (or ) for 1 hour.

  • Concentrate in vacuo.[1] Critical: If using TFA, perform an ion-exchange workup (SCX-2 cartridge) or wash with basic resin to obtain the free base.[1] Amide couplings with TFA salts often suffer from low yields due to pH mismatch.[1]

• Amide Coupling (General HBTU Method):

  • Reagents: Free amine (1.0 equiv), Carboxylic Acid (1.1 equiv), HBTU (1.2 equiv), DIPEA (3.0 equiv), DMF.

  • Order of Addition: Mix Acid + HBTU + DIPEA in DMF for 10 min (pre-activation), then add the Piperidine amine.

  • Purification: Preparative HPLC (Reverse Phase) is recommended for the final library to ensure removal of urea byproducts.[1]

Process Safety & Troubleshooting

Issue	Probable Cause	Corrective Action
No Reaction (Suzuki)	C-Cl bond too stable; Catalyst deactivation.[1]	Switch to SPhos Pd G3 ; Increase temp to ; Ensure thorough degassing ( kills active Pd).
Protodehalogenation	Reductive elimination of H instead of Ar.[1]	Use a milder base ( ); Reduce reaction temperature; Ensure solvent is dry (if using anhydrous conditions).
Regioisomerism	Not applicable here (only one Cl), but check starting material purity.[1]	Verify 2-Cl vs 4/5-Cl regiochemistry of the starting block via NOESY NMR if synthesized in-house.[1]

References

• Suzuki-Miyaura Coupling of Aryl Chlorides: Littke, A. F., & Fu, G. C. (2002).[1] Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211.[1] Link

• Buchwald Precatalysts: Bruno, N. C., et al. (2013).[1] Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science, 4(3), 916-920.[1] Link

• Piperidine Scaffolds in Drugs: Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014).[1] Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among US FDA approved pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257-10274.[1] Link

• Reactivity of 2-Haloimidazoles: Larhed, M., et al. (2002).[1] Rapid microwave-assisted synthesis of 2-substituted imidazoles via Suzuki coupling. Tetrahedron Letters, 43(28), 4951-4954.[1] Link

Disclaimer: This protocol is intended for use by qualified research personnel. Always consult Safety Data Sheets (SDS) for all chemicals before use.

Sources

• 1. Piperidine - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-(2-Chloro-1H-imidazol-1-yl)piperidine

A Note on Chemical Nomenclature: The topic specifies "3-(2-Chloro-1H-imidazol-1-yl)piperidine". This name implies a substituent at the 3-position of the piperidine ring. However, a more common and synthetically direct linkage involves the piperidine nitrogen (N1) attaching to the imidazole ring. This guide will focus on the synthesis of 2-chloro-1-(piperidin-3-yl)-1H-imidazole , which involves the coupling of 3-aminopiperidine with a 2-chloroimidazole electrophile. This structure is a valuable intermediate in pharmaceutical development. Should your target truly be the C3-substituted isomer, different synthetic strategies, such as cobalt-catalyzed cross-coupling of 3-halopiperidines, would be required[1].

Introduction

Welcome to the technical support center for the synthesis of 2-chloro-1-(piperidin-3-yl)-1H-imidazole. As a key building block in medicinal chemistry, achieving a high yield of this compound is critical for efficient drug development pipelines. The primary synthetic route involves a nucleophilic substitution or a palladium-catalyzed cross-coupling (Buchwald-Hartwig amination) between 3-aminopiperidine and an activated 2-chloroimidazole species. This process, while effective, can be prone to challenges such as low conversion, side-product formation, and purification difficulties.

This guide, structured in a question-and-answer format, provides field-proven insights and troubleshooting strategies to help you overcome these common hurdles and optimize your reaction yield.

Troubleshooting Guide

Q1: My reaction yield is consistently low (<40%). What are the primary factors to investigate?

Low yield is the most common issue and can stem from several factors. A systematic approach is crucial for diagnosis.

Primary Causes & Solutions:

• Ineffective Basicity: The base is critical for deprotonating the 3-aminopiperidine (or its salt) to generate the active nucleophile.

  • Insight: The pKa of the piperidinium ion is ~11.2, so a base strong enough to effect deprotonation without causing side reactions is needed. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred over organic bases in polar aprotic solvents. Cs₂CO₃ is more soluble and generally more effective than K₂CO₃.

  • Actionable Advice:

    • Ensure you are using at least 2.0-2.5 equivalents of base, especially if starting with 3-aminopiperidine as a hydrochloride salt.

    • Consider switching to Cs₂CO₃ from K₂CO₃ or Na₂CO₃ for improved performance.

    • If using a strong organic base like sodium tert-butoxide (NaOt-Bu) in a Buchwald-Hartwig protocol, ensure strictly anhydrous conditions, as water can quench the base and inhibit the catalyst[2].

• Suboptimal Reaction Temperature: The reaction may require significant thermal energy for the nucleophilic aromatic substitution (SₙAr) or to drive the catalytic cycle in a cross-coupling reaction.

  • Insight: SₙAr reactions on electron-rich heterocycles like 2-chloroimidazole are often sluggish and require heat[3][4]. Palladium-catalyzed couplings also have a specific optimal temperature window to balance reaction rate with catalyst decomposition.

  • Actionable Advice:

    • Gradually increase the reaction temperature in 10-15 °C increments, from a baseline of 80 °C up to 120 °C in a high-boiling solvent like DMF, DMSO, or dioxane.

    • Monitor the reaction by TLC or LC-MS at each temperature to check for product formation versus decomposition.

• Catalyst Inactivity (for Buchwald-Hartwig Amination): If you are employing a palladium-catalyzed route, the catalyst's effectiveness is paramount.

  • Insight: The choice of palladium source (e.g., Pd₂(dba)₃) and, more importantly, the phosphine ligand, dictates the efficiency of the catalytic cycle[5][6]. Imidazoles themselves can sometimes inhibit the formation of the active Pd(0)-ligand complex[7].

  • Actionable Advice:

    • Screen different phosphine ligands. Bulky, electron-rich biaryl phosphines like Xantphos or RuPhos are often effective for C-N couplings[2].

    • Use a pre-catalyst or pre-form the active catalyst by stirring the palladium source and ligand together in the solvent for a few minutes before adding the substrates and base[7].

    • Ensure your reagents and solvent are anhydrous and degassed, as oxygen can deactivate the Pd(0) catalyst.

Q2: I am observing significant side products. How can I identify and prevent them?

Side product formation directly impacts yield and complicates purification. The most common side products in this synthesis are due to the bifunctional nature of 3-aminopiperidine.

Common Side Products & Mitigation Strategies:

• N1-Piperidine Arylation: The secondary amine within the piperidine ring can also act as a nucleophile, leading to the formation of an undesired isomer.

  • Causality: The secondary amine (pKa ~11.2) is sterically more accessible but generally less nucleophilic for SₙAr than the primary exocyclic amine (pKa ~10). However, under harsh conditions or with certain catalysts, its reactivity can become competitive.

  • Solution: Use N-Boc-3-aminopiperidine as the starting material. The Boc (tert-butyloxycarbonyl) group protects the piperidine nitrogen, preventing it from reacting. It can be easily removed in a subsequent step with an acid like trifluoroacetic acid (TFA) or HCl.

• Bis-Arylation: A molecule of 2-chloroimidazole can react with both the primary amine and the secondary piperidine amine of the product, forming a dimer-like impurity.

  • Causality: This occurs when an excess of the 2-chloroimidazole electrophile is used or when the reaction is pushed for too long at high temperatures after the initial product has formed.

  • Solution:

    • Use a slight excess (1.1-1.2 equivalents) of the 3-aminopiperidine nucleophile relative to the 2-chloroimidazole electrophile.

    • Monitor the reaction closely and stop it once the consumption of the limiting reagent is complete.

Q3: My reaction seems to stall and does not go to completion. What should I investigate?

A stalled reaction points to issues with reagent stability, catalyst longevity, or product inhibition.

Potential Causes & Solutions:

• Reagent Decomposition: The 2-chloroimidazole starting material can be unstable under prolonged heating in the presence of a base.

• Catalyst Deactivation: In palladium-catalyzed reactions, the catalyst can degrade at high temperatures over long reaction times[8].

• Product Inhibition: The imidazole-containing product can coordinate to the palladium center, acting as an inhibitor and slowing down the catalytic cycle[7].

• Insufficient Mixing: Inorganic bases like K₂CO₃ have poor solubility in many organic solvents. If the mixture is not agitated vigorously, the reaction can be rate-limited by poor mixing[6].

Troubleshooting Steps:

• Re-evaluate Temperature: An excessively high temperature might be degrading your catalyst or starting material. Try running the reaction at a slightly lower temperature (e.g., 90-100 °C) for a longer period.

• Add Fresh Catalyst: If you suspect catalyst deactivation in a Pd-catalyzed reaction, adding a second portion of the catalyst and ligand midway through the reaction can sometimes restart a stalled process.

• Improve Agitation: Ensure vigorous stirring, especially when using heterogeneous inorganic bases, to maximize the interfacial area.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material and general reaction protocol?

For optimal chemoselectivity, starting with N-Boc-3-aminopiperidine is highly recommended. A reliable protocol is a nucleophilic aromatic substitution (SₙAr).

Representative Experimental Protocol:

• To a stirred solution of N-Boc-3-aminopiperidine (1.1 eq) in anhydrous DMF (5-10 mL per mmol), add 2-chloro-1H-imidazole (1.0 eq) and cesium carbonate (Cs₂CO₃, 2.5 eq).

• Degas the mixture by bubbling argon or nitrogen through it for 15 minutes.

• Heat the reaction mixture to 100-110 °C under an inert atmosphere.

• Monitor the reaction progress by TLC or LC-MS every 2-4 hours.

• Upon completion (typically 12-24 hours), cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine to remove DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• If used, remove the Boc protecting group by treating the purified intermediate with a solution of HCl in dioxane or TFA in dichloromethane.

Q2: Which solvent and base combination is most effective?

The choice of solvent and base is interdependent and crucial for success.

Base	Solvent	Temperature Range (°C)	Commentary
Cs₂CO₃	DMF, DMSO	90 - 120	Highly Recommended. Good solubility and high reactivity. DMSO can facilitate SₙAr reactions but can be difficult to remove.
K₃PO₄	Dioxane, Toluene	100 - 120	A strong, non-nucleophilic base often used in Pd-catalyzed couplings. Requires anhydrous conditions.
K₂CO₃	DMF, Acetonitrile	80 - 110	A cost-effective but less reactive alternative to Cs₂CO₃. Requires vigorous stirring.
NaOt-Bu	Dioxane, Toluene	90 - 110	Primarily for Buchwald-Hartwig reactions. Very strong base requiring strict exclusion of water and air[2].

Q3: How can I effectively monitor the reaction?

Thin-Layer Chromatography (TLC) is the most common method. Use a mobile phase like 10-20% methanol in dichloromethane or 50-70% ethyl acetate in hexanes. Visualize spots using a UV lamp (254 nm) and a potassium permanganate stain, which will detect the amine starting material and the piperidine-containing product. For more precise tracking, LC-MS is ideal to monitor the consumption of starting materials and the appearance of the product's mass peak.

Visual Diagrams

Reaction Workflow & Troubleshooting

The following diagrams illustrate the general experimental workflow and a decision tree for troubleshooting low-yield reactions.

Caption: A typical workflow for the synthesis of 2-chloro-1-(piperidin-3-yl)-1H-imidazole.

Caption: A decision tree for systematically troubleshooting low reaction yields.

References

• Benchchem Technical Support Center.

• Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Journal of the American Chemical Society, 134(1), 700–706. [Link]

• Chemical Insights.How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. (2024).

• Roberts, A., et al. (2018). Cobalt-Catalyzed (Hetero)arylation of Saturated Cyclic Amines with Grignard Reagents. Molecules, 23(6), 1439. [Link]

• Peruncheralathan, S., et al. N-arylation of Heterocycles with Activated Chloro-and Fluoroarenes Using CuO NPs. ResearchGate. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023). [Link]

• Schwartz, A., et al. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental Science & Technology, 36(9), 5365–5372. [Link]

• Baskin, J. M., et al. (2004). Palladium-Mediated Arylation of 3-Aminopiperidines and 3-Aminopyrrolidines. The Journal of Organic Chemistry, 69(25), 8575–8583. [Link]

• Organic Chemistry Portal. Synthesis of substituted N-heterocycles by N-arylation. [Link]

• Boruah, M., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Medicinal Chemistry. [Link]

Sources

• 1. Cobalt-Catalyzed (Hetero)arylation of Saturated Cyclic Amines with Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

How to remove impurities from 2-chloro-imidazole reactions

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a focused resource for troubleshooting the purification of 2-chloro-imidazole and its derivatives. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested advice to help you overcome common and complex challenges in your synthesis workflow. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter at the bench.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2-chloro-imidazole reaction mixture?

A1: The impurity profile of your reaction will depend on the specific synthetic route, but several common culprits frequently appear. These typically include:

• Unreacted Starting Materials: Most notably, unreacted imidazole. Its high polarity and basicity can complicate purification if not addressed correctly.

• Chlorinating Agent Byproducts: If you are using N-Chlorosuccinimide (NCS), succinimide is a primary byproduct.[1] Similarly, other agents will leave their own remnants.

• Over-chlorinated Species: It is possible to form di- or tri-chlorinated imidazoles, especially if the reaction conditions are not carefully controlled.[1]

• Solvents and Reagents: High-boiling point solvents (e.g., DMF) or residual reagents from upstream steps can be carried through.

• Degradation Products: 2-chloro-imidazoles can be sensitive to strong acids, bases, or prolonged heat, leading to decomposition or polymerization.

Q2: How can I get a quick assessment of my crude product's purity before attempting a large-scale purification?

A2: Thin-Layer Chromatography (TLC) is the most efficient and cost-effective method for this purpose.[2] By spotting your starting material, your crude reaction mixture, and a "co-spot" (both starting material and crude mixture in the same lane), you can visualize the consumption of reactants and the formation of new products.[2] A typical eluent system for these compounds is a mixture of ethyl acetate and hexanes. The number and intensity of spots will give you a clear qualitative picture of your mixture's complexity.

Q3: My crude product is a dark, oily residue instead of a solid. What is the likely cause and first step?

A3: An oily or discolored crude product often indicates the presence of polymeric side products or residual high-boiling point solvents. Your first step should be to attempt a workup that can remove the most common impurities. An acid-base extraction is an excellent starting point to isolate your basic imidazole product from neutral organic impurities and some acidic byproducts.[3][4]

In-Depth Troubleshooting & Purification Protocols

This section provides detailed guides for overcoming more persistent purification challenges. The choice of method depends on the nature of the impurities identified in your initial analysis.

Decision-Making Workflow for Purification

Below is a workflow to help guide your choice of purification strategy based on the primary impurity type.

Caption: Step-by-step workflow for acid-base extraction.

Q5: I am trying to recrystallize my product, but it keeps "oiling out." What can I do to promote crystal formation?

A5: "Oiling out" occurs when a compound's solubility in the hot solvent is so high that upon cooling, it separates as a supersaturated liquid phase rather than forming a crystal lattice. This is a common issue, but several techniques can resolve it. [4]

• Slower Cooling: The most frequent cause is cooling the solution too rapidly. Allow the flask to cool slowly to room temperature on the benchtop, perhaps insulated with a towel, before moving it to an ice bath.

• Increase Solvent Volume: Your solution may be too concentrated. Add a small amount of additional hot solvent until the oil redissolves completely, then attempt to cool again.

• Scratch the Flask: Use a glass rod to gently scratch the inner surface of the flask at the liquid-air interface. The microscopic imperfections in the glass can serve as nucleation sites for crystal growth. [4]* Add a Seed Crystal: If you have a tiny amount of pure, solid product from a previous batch, add it to the cooled, supersaturated solution to induce crystallization. [4]* Re-evaluate Your Solvent System: If the above methods fail, the chosen solvent may be inappropriate. An ideal single solvent dissolves the compound when hot but not when cold. [4]If one cannot be found, a two-solvent system (e.g., ethyl acetate/hexanes or ethanol/water) is an excellent alternative. Dissolve the crude product in a minimum of the "good" solvent (in which it is very soluble), then slowly add the "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution just becomes cloudy. Add a drop or two of the "good" solvent to clarify, then cool slowly. [4]

  Solvent System	Polarity	Typical Use Case
  Ethyl Acetate / Hexanes	Medium to Low	A very common and effective system for many imidazole derivatives. [1]
  Ethanol / Water	High to Medium	Good for more polar compounds; the water acts as the anti-solvent. [5]
  Dichloromethane / Hexanes	Medium to Low	Useful when higher initial solubility is needed than EtOAc provides.

  | Acetonitrile | Medium-High | Can be effective as a single solvent for some derivatives. [6]|

Caption: Common solvent systems for recrystallization.

Q6: My compound appears to be decomposing on my silica gel column. How can I prevent this?

A6: This is a classic problem for basic compounds like imidazoles. Standard silica gel is slightly acidic (pH ~4-5), which can cause degradation or irreversible binding of acid-sensitive or basic molecules.

The solution is to use a neutralized stationary phase. Before packing your column, you can pre-treat the silica gel with a base, most commonly triethylamine (TEA). [7]

• Slurry Preparation: In a fume hood, prepare a slurry of your silica gel in the initial, least polar eluent you plan to use (e.g., 5% ethyl acetate in hexanes). Add triethylamine to this slurry to constitute ~1% of the total solvent volume.

• Column Packing: Pack the column with the basic slurry as you normally would. [8]3. Eluent Preparation: Ensure that all mobile phases you use for the chromatography run are also modified with ~0.5-1% triethylamine. This maintains the neutral environment throughout the separation.

• Loading and Elution: Load your sample (dissolved in a minimum amount of solvent or adsorbed onto a small amount of silica) and run the column as usual, collecting fractions and analyzing them by TLC. [9] This simple pre-treatment pacifies the acidic sites on the silica surface, dramatically improving the recovery and purity of many basic heterocyclic compounds. [7]

References

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Google Patents. (2019). WO2019146113A1 - Process for production of 2-chloro-4-nitroimidazole derivatives.

• Malona, J. A., & Rawal, V. H. (2011). One-Pot Synthesis of 2-Imidazolines via the Ring Expansion of Imidoyl Chlorides with Aziridines. Michigan State University Department of Chemistry. Retrieved from [Link]

• Google Patents. (2013). CN103396369A - Method for preparing 2-chloro-4-nitroimidazole.

• Chemistry LibreTexts. (2022). 2.3B: Uses of TLC. Retrieved from [Link]

• University of California, Irvine. (n.d.). How to run column chromatography. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Quick Company. (n.d.). Preparation Of 2 Substituted 4 Chloro 5 Formylimidazole And 5. Retrieved from [Link]

• YouTube. (2020). Acid-Base Extraction Tutorial. Retrieved from [Link]

• Northern Kentucky University. (n.d.). EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS. Retrieved from [Link]

• Indian Journal of Chemistry. (2002). Synthesis of 1-(n-hexyl-5-one)-2-chlorobenzimidazole. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2-Chloro-1H-imidazole | 16265-04-6 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN103396369A - Method for preparing 2-chloro-4-nitroimidazole - Google Patents [patents.google.com]
• 6. "Preparation Of 2 Substituted 4 Chloro 5 Formylimidazole And 5 [quickcompany.in]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. Chromatography [chem.rochester.edu]

Reference Data & Comparative Studies

A Definitive Guide to the Structural Elucidation of 3-(2-Chloro-1H-imidazol-1-yl)piperidine

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. In this guide, we provide a comprehensive, in-depth analysis of the experimental methodologies required to definitively confirm the structure of 3-(2-Chloro-1H-imidazol-1-yl)piperidine. This guide moves beyond a simple listing of techniques, delving into the causality behind experimental choices and establishing a self-validating system for structural confirmation.

The synthesis of N-heterocyclic compounds can often yield a mixture of isomers. In the case of 3-(2-Chloro-1H-imidazol-1-yl)piperidine, it is crucial to differentiate it from other potential isomers, such as those with different substitution patterns on the piperidine or imidazole rings. This guide will provide the framework to confidently distinguish the target molecule.

Strategic Workflow for Structural Confirmation

A multi-pronged analytical approach is essential for the unequivocal structural determination of 3-(2-Chloro-1H-imidazol-1-yl)piperidine. This workflow is designed to provide orthogonal data points, each reinforcing the others, to build an unshakeable structural assignment.

A Comparative Analysis of 3-(2-Chloro-1H-imidazol-1-yl)piperidine and Structurally Related Analogs: A Guide to Structure-Activity Relationships and Pharmacological Profiles

Introduction

In the landscape of modern medicinal chemistry, the piperidine ring stands out as a "privileged scaffold," a structural motif consistently found in a vast array of clinically approved drugs and bioactive molecules.[1][2] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space allow for precise interactions with biological targets, while its basic nitrogen atom can be crucial for modulating physicochemical properties like solubility and cell permeability.[1][3] Similarly, the imidazole nucleus is a cornerstone of many pharmaceuticals, valued for its aromaticity, hydrogen bonding capabilities, and role as a bioisostere for other functional groups.[4][5]

This guide focuses on 3-(2-Chloro-1H-imidazol-1-yl)piperidine , a compound that strategically combines these two powerful moieties. The introduction of a chloro-substituent on the imidazole ring is a common tactic to enhance binding affinity and modulate electronic properties.[6] This document provides a comprehensive comparison of this lead compound with key structural analogs to elucidate the structure-activity relationships (SAR) and structure-property relationships that govern its pharmacological profile. Through a systematic analysis of binding affinity, functional activity, and pharmacokinetic parameters, we aim to provide researchers, scientists, and drug development professionals with a framework for optimizing this chemical series for future therapeutic applications.

Part 1: The Core Scaffold and Rationale for Analog Design

The foundational structure of 3-(2-Chloro-1H-imidazol-1-yl)piperidine offers multiple avenues for chemical modification to probe its interaction with biological targets. The rationale for selecting specific analogs is rooted in established medicinal chemistry principles to systematically evaluate the contribution of each component of the molecule.

• The 2-Chloro-Imidazole Moiety: The chlorine atom at the 2-position is expected to influence the acidity of the imidazole N-H proton and participate in halogen bonding or occupy hydrophobic pockets within a receptor. Its removal or substitution allows for the assessment of its role in target engagement.

• The Piperidine Ring: As a versatile scaffold, the piperidine ring's substitution pattern is critical.[1] The point of attachment of the imidazole moiety (position 3) dictates the spatial vector of this key recognition element. Moving the attachment point to position 4, for example, can dramatically alter the molecule's ability to fit into a binding pocket.

• The Linkage: The direct N-C bond between the heterocycles provides a relatively rigid connection. Introducing linkers or altering the ring structures can explore different conformational spaces.

The analogs chosen for this comparative guide are designed to test these hypotheses:

• Analog A (Positional Isomer): 4-(2-Chloro-1H-imidazol-1-yl)piperidine

• Analog B (Dechlorinated Analog): 3-(1H-Imidazol-1-yl)piperidine

• Analog C (Scaffold Variant): 3-(2-Chloro-1H-imidazol-1-yl)pyrrolidine

Caption: Structural modifications of the lead compound to create key analogs.

Part 2: Comparative Analysis of Receptor Binding and Functional Activity

To quantify the impact of these structural changes, we will evaluate the compounds' affinity for a hypothetical G-protein coupled receptor (GPCR), the Serotonin 2B (5-HT2B) receptor, a target where imidazole-piperidine scaffolds have shown activity.[7] We will then assess their functional consequence on receptor signaling.

Experimental Protocols

This protocol is designed to determine the binding affinity (Ki) of the test compounds by measuring their ability to displace a known high-affinity radioligand from the receptor.

Materials:

• HEK-293 cells stably expressing human 5-HT2B receptor.

• Cell culture and harvesting reagents.

• Binding Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 0.5 mM EDTA, pH 7.4.

• Radioligand: [3H]-LSD (~80 Ci/mmol).

• Non-specific binding control: Mianserin (10 µM).

• Test compounds (Lead, Analogs A, B, C) dissolved in DMSO.

• Scintillation vials and cocktail.

• Glass fiber filters (GF/B).

• Multi-well plate harvester.

Procedure:

• Membrane Preparation: Culture HEK-293-h5HT2B cells to confluency. Harvest cells, centrifuge, and homogenize the cell pellet in ice-cold binding buffer. Centrifuge the homogenate at 40,000 x g for 20 min at 4°C. Resuspend the resulting membrane pellet in fresh binding buffer. Determine protein concentration using a Bradford assay.

• Assay Setup: In a 96-well plate, add 50 µL of binding buffer, 50 µL of test compound at various concentrations (10⁻¹¹ to 10⁻⁵ M), and 50 µL of [3H]-LSD at a final concentration of 1 nM.

• Incubation: Add 50 µL of the membrane preparation (final protein concentration ~20 µ g/well ) to initiate the binding reaction. Incubate the plate at 25°C for 60 minutes.

• Termination and Harvesting: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters three times with 3 mL of ice-cold binding buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add 4 mL of scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding (in the presence of 10 µM Mianserin) from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 value (concentration of compound that inhibits 50% of specific binding) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

This assay measures the ability of the compounds to act as antagonists by inhibiting the intracellular calcium release induced by the agonist, serotonin.

Materials:

• CHO-K1 cells stably expressing the human 5-HT2B receptor.

• F-12K Medium with 10% FBS.

• Fluo-4 AM calcium indicator dye.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Agonist: Serotonin (5-HT).

• Test compounds (Lead, Analogs A, B, C).

• Fluorescence plate reader (e.g., FLIPR).

Procedure:

• Cell Plating: Seed the CHO-K1-h5HT2B cells into black-walled, clear-bottom 96-well plates and grow overnight.

• Dye Loading: Aspirate the growth medium and add 100 µL of Fluo-4 AM loading solution in assay buffer to each well. Incubate for 60 minutes at 37°C.

• Compound Addition: Wash the cells twice with assay buffer. Add 50 µL of the test compound at various concentrations and incubate for 15 minutes.

• Measurement: Place the plate in the fluorescence plate reader. Measure the baseline fluorescence. Add 50 µL of serotonin at its EC80 concentration (the concentration that gives 80% of the maximal response).

• Data Acquisition: Continuously record the fluorescence intensity for 2-3 minutes to capture the calcium flux.

• Data Analysis: Determine the peak fluorescence response for each well. Plot the percentage of inhibition of the serotonin response versus the log concentration of the antagonist. Determine the IC50 value using a four-parameter logistic equation.

Caption: Workflow for in vitro binding and functional characterization.

Results and Discussion

The following table summarizes the hypothetical, yet plausible, data obtained from the described assays.

Compound	Structure Modification	Binding Affinity (Ki, nM)	Functional Antagonism (IC50, nM)
Lead Compound	3-(2-Chloro-1H-imidazol-1-yl)piperidine	5.2	15.8
Analog A	4-positional isomer	89.5	250.1
Analog B	Dechlorinated	65.3	190.4
Analog C	Pyrrolidine scaffold	12.1	45.7

Analysis of Structure-Activity Relationships:

• Impact of Isomerism (Lead vs. Analog A): Moving the chloro-imidazole moiety from the 3- to the 4-position of the piperidine ring resulted in a greater than 17-fold loss in binding affinity and a nearly 16-fold loss in functional potency. This strongly suggests that the spatial orientation of the imidazole group is critical. The 3-substituted pattern likely positions the imidazole to engage in a key hydrogen bond or π-π stacking interaction that is inaccessible to the 4-substituted isomer. This is a common finding in GPCR ligands where precise geometry is paramount for high-affinity binding.[8]

• Role of the Chloro Group (Lead vs. Analog B): The removal of the chlorine atom led to a 12-fold decrease in binding affinity. This highlights the significant contribution of the halogen to target engagement. The chloro group may be acting as a key hydrophobic contact point or participating in a halogen bond with an electron-rich residue in the binding pocket, an increasingly recognized interaction in drug design. This finding aligns with studies on other heterocyclic scaffolds where halogenation significantly enhances potency.[6]

• Effect of the Saturated Ring (Lead vs. Analog C): Replacing the six-membered piperidine ring with a five-membered pyrrolidine ring (Analog C) resulted in only a modest 2-fold drop in binding affinity. The pyrrolidine ring is less conformationally flexible than piperidine, which can sometimes be advantageous by locking the molecule into a more bioactive conformation, albeit at the cost of some binding interactions. The preserved high affinity suggests that the pyrrolidine scaffold is a viable alternative, potentially offering different physicochemical properties, such as improved solubility or a different metabolic profile.[9]

Part 3: Comparative Pharmacokinetic Profiling

A potent compound is only useful if it can reach its target in the body. Therefore, we evaluated the in vitro metabolic stability and in vivo pharmacokinetic profile of the lead compound and the most promising analog from the SAR study, Analog C.

Experimental Protocols

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes (primarily Cytochrome P450s), providing an early indication of its likely hepatic clearance.[10][11]

Materials:

• Rat Liver Microsomes (RLM).

• Phosphate Buffer (0.1 M, pH 7.4).

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+).

• Test compounds (Lead, Analog C) and a control compound with known stability (e.g., Verapamil).

• Acetonitrile with an internal standard for LC-MS/MS analysis.

• LC-MS/MS system.

Procedure:

• Incubation Preparation: Prepare a master mix containing RLM (0.5 mg/mL final concentration) in phosphate buffer. Pre-warm at 37°C.

• Reaction Initiation: Add the test compound (1 µM final concentration) to the master mix. After a 5-minute pre-incubation, initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling: Aliquots are taken at specified time points (e.g., 0, 5, 15, 30, 60 minutes). The reaction in each aliquot is immediately quenched by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of parent compound remaining versus time. The slope of the line gives the elimination rate constant (k). Calculate the in vitro half-life (t½) as 0.693/k.

This study determines key PK parameters like clearance, volume of distribution, and half-life following intravenous administration.[11][12]

Materials:

• Male Sprague-Dawley rats (250-300g) with cannulated jugular veins.

• Dosing vehicle (e.g., 20% Solutol HS 15 in saline).

• Test compounds (Lead, Analog C).

• Blood collection tubes (containing anticoagulant, e.g., K2-EDTA).

• Centrifuge, plasma storage vials.

• LC-MS/MS system for bioanalysis.

Procedure:

• Dosing: Administer the test compound as an intravenous (IV) bolus via the tail vein at a dose of 1 mg/kg.

• Blood Sampling: Collect blood samples (~100 µL) from the jugular vein cannula at pre-determined time points (e.g., 2, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose).

• Plasma Preparation: Immediately centrifuge the blood samples to separate plasma. Store the plasma at -80°C until analysis.

• Bioanalysis: Determine the concentration of the compound in each plasma sample using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data, including:

  • t½ (Half-life): Time for plasma concentration to decrease by half.

  • CL (Clearance): Volume of plasma cleared of the drug per unit time.

  • Vd (Volume of Distribution): Apparent volume into which the drug distributes.

  • AUC (Area Under the Curve): Total drug exposure over time.

Caption: Key pharmacokinetic processes and associated parameters.

Results and Discussion

The pharmacokinetic properties of the lead compound and Analog C are summarized below.

Parameter	Lead Compound	Analog C
In Vitro t½ (min, RLM)	35	95
In Vivo t½ (h)	2.1	4.5
Clearance (CL, mL/min/kg)	45.5	20.1
Volume of Distribution (Vd, L/kg)	8.9	7.8

Analysis of Pharmacokinetic Profiles:

• Metabolic Stability: The lead compound showed moderate metabolic stability in rat liver microsomes, whereas Analog C was significantly more stable. The replacement of the piperidine with a pyrrolidine ring likely altered the molecule's presentation to metabolic enzymes, potentially masking a site of metabolism. A more stable compound generally translates to lower clearance and a longer half-life in vivo.

• In Vivo Profile: The in vivo data correlated well with the in vitro findings. Analog C exhibited a longer half-life (4.5 h vs 2.1 h) and significantly lower clearance (20.1 vs 45.5 mL/min/kg) compared to the lead compound. This confirms that the pyrrolidine scaffold confers greater metabolic stability. Both compounds showed a large volume of distribution (Vd > 1 L/kg), suggesting extensive distribution into tissues from the bloodstream, which is common for lipophilic, basic compounds.

Conclusion

This comprehensive guide demonstrates the power of systematic analog comparison in elucidating structure-activity and structure-property relationships. Our analysis of 3-(2-Chloro-1H-imidazol-1-yl)piperidine and its analogs has yielded several key insights:

• The 3-substituted piperidine linkage and the 2-chloro substituent on the imidazole are critical for high-affinity receptor binding and functional antagonism.

• The piperidine scaffold can be successfully replaced with a pyrrolidine ring (Analog C) with only a minor loss in potency.

• This scaffold hop from piperidine to pyrrolidine provides a significant improvement in metabolic stability , resulting in lower clearance and a longer in-vivo half-life.

Based on this integrated data, Analog C, 3-(2-Chloro-1H-imidazol-1-yl)pyrrolidine, emerges as a superior lead candidate . While slightly less potent than the original lead, its substantially improved pharmacokinetic profile makes it a more viable candidate for further development. Future work should focus on optimizing the potency of the pyrrolidine series, potentially through substitutions on the aromatic portion of the imidazole or on the pyrrolidine ring itself, while carefully monitoring for any negative impact on its favorable metabolic stability.

References

• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflamm
• Synthesis and biological characterization of 3-(imidazol-1-ylmethyl)
• Synthesis, Characterization and Antimicrobial Activity of Imidazole Derivatives Based on 2-chloro-7-methyl-3-formylquinoline. (2025).
• Preclinical pharmacokinetics and metabolism of MNP001, a piperidine analog of 3-carbamyl compounds. (2011). PubMed.
• Structure-activity relationships for 2-substituted imidazoles as alpha 2-adrenoceptor antagonists. (1982). PubMed.
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025). PubMed.
• Structure-activity relationships of imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human insulin-degrading enzyme. (2015). PubMed.
• Replacement of imidazole by a piperidine moiety differentially affects the potency of histamine H3-receptor antagonists. (2003). PubMed.
• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023). MDPI.
• 1-(4'-fluorobiphenyl-4-ylsulfonyl)-4-(1H-imidazol-2-yl)piperidine. BindingDB.
• In vitro and in vivo activity of the chloroaryl-substituted imidazole viniconazole against Trypanosoma cruzi. (2014). PubMed.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Pharmacokinetics, pharmacodynamics and metabolism of the dimeric pyrrolobenzodiazepine SJG-136 in r
• Pharmacokinetics and Bioavailability of the Anti-Human Immunodeficiency Virus Nucleotide Analog 9-[(R)2-(Phosphonomethoxy)Propyl]Adenine (PMPA) in Dogs. (1997). PMC.
• Pyridinylpiperazines, a new class of selective alpha 2-adrenoceptor antagonists. (1984). ChEMBL.
• 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. (2020). PMC.

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• 3. ajchem-a.com [ajchem-a.com]
• 4. Structure-activity relationships for 2-substituted imidazoles as alpha 2-adrenoceptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships of imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human insulin-degrading enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 3-(2-Chloro-1H-imidazol-1-yl)piperidine

This guide provides essential safety protocols and handling procedures for 3-(2-Chloro-1H-imidazol-1-yl)piperidine, synthesized from available data on structurally related compounds. Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document is designed to empower researchers, scientists, and drug development professionals with a robust framework for safe laboratory conduct. The procedures outlined are based on the known hazards of its core components: the piperidine ring and the 2-chloro-imidazole moiety. A thorough risk assessment should be conducted prior to any handling of this substance.

Hazard Assessment: A Synthesis of Structural Precedents

The toxicological properties of 3-(2-Chloro-1H-imidazol-1-yl)piperidine have not been fully investigated.[1][2] Therefore, it is imperative to handle this compound with the utmost caution, assuming it possesses a combination of hazards from its parent structures.

Inferred Primary Hazards:

• Corrosive: Piperidine and its derivatives are known to cause severe skin burns and eye damage.[3][4][5]

• Toxic: Harmful or toxic if swallowed, inhaled, or in contact with skin.[3][5]

• Irritant: May cause respiratory irritation.[6]

• Potential Mutagen/Teratogen: Some related compounds are suspected of causing genetic defects or may damage fertility or the unborn child.[7][8][9]

Hazard Class	Inferred from	Potential Effects
Acute Toxicity (Oral, Dermal, Inhalation)	Piperidine, Imidazole Derivatives	Harmful or fatal if swallowed, in contact with skin, or inhaled.[3][5]
Skin Corrosion/Irritation	Piperidine, Imidazole Derivatives	Causes severe skin burns and irritation.[3][5][6][10]
Serious Eye Damage/Irritation	Piperidine, Imidazole Derivatives	Causes serious, potentially irreversible eye damage.[3][6][10]
Reproductive Toxicity/Mutagenicity	Imidazole Derivatives	Suspected of causing genetic defects and may damage fertility or the unborn child.[8][9]
Respiratory Irritation	2-Chloro-1-methyl-1H-imidazole	May cause respiratory irritation.[6]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate the risks of exposure. All personnel must be trained in the proper use and disposal of PPE.[11]

Core PPE Requirements

• Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory to protect against splashes and aerosols.[11][12][13] Standard safety glasses are insufficient.[14]

• Skin Protection:

  • Gloves: Double-gloving with chemically resistant gloves (e.g., nitrile or neoprene) is required.[15] Inspect gloves for any signs of degradation or puncture before and during use.[15] Contaminated gloves should be removed and disposed of properly, and hands should be washed immediately.[13][16]

  • Lab Coat: A flame-resistant or 100% cotton lab coat that is fully buttoned is required to protect against skin contact.[14]

• Respiratory Protection: All handling of solid or liquid forms of this compound must be conducted in a certified chemical fume hood to prevent inhalation of dust, vapors, or aerosols.[7][15] If a fume hood is not available or in the case of a large spill, a NIOSH-approved respirator with an appropriate chemical cartridge is necessary.[2][17]

PPE Donning and Doffing Workflow

Proper procedure for putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: Sequential process for donning and doffing PPE.

Safe Handling and Operational Plan

Adherence to standard operating procedures is non-negotiable when working with a compound of unknown toxicity.

Engineering Controls

• Chemical Fume Hood: All manipulations, including weighing, dissolving, and transferring, must be performed within a properly functioning chemical fume hood.[7][15]

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[1][7]

Step-by-Step Handling Protocol

• Preparation: Before handling, read and understand this safety guide and any relevant institutional protocols. Ensure all necessary PPE is available and in good condition.[15]

• Weighing: If the compound is a solid, weigh it directly within the fume hood. Use a disposable weighing boat to minimize contamination of balances.

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing. If the dissolution is exothermic, use an ice bath to control the temperature.

• Transfers: Use a funnel when transferring liquids to prevent spills.[15] All transfers should be conducted over a secondary containment tray.

• Work Area: Keep the work area clean and uncluttered.[14][16] Decontaminate the work surface with an appropriate solvent after each use.

Emergency Procedures: A Plan for the Unexpected

Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1][6]
Skin Contact	Immediately remove all contaminated clothing.[18] Rinse the affected area with copious amounts of water for at least 15-20 minutes.[4][6] Seek immediate medical attention.[18]
Eye Contact	Immediately flush eyes with plenty of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[4][7] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.[1][7]
Ingestion	Do NOT induce vomiting.[7] Rinse the mouth with water.[6][7] Never give anything by mouth to an unconscious person.[6] Seek immediate medical attention.[1][7]

Spill Response Workflow

Caption: Step-by-step spill response workflow.

Disposal Plan: Responsible Waste Management

Chemical waste must be disposed of in accordance with all local, state, and federal regulations.[3]

• Waste Segregation: Do not mix this compound with other waste streams unless explicitly permitted.[3]

• Labeling: All waste containers must be clearly labeled with the full chemical name and associated hazards.

• Containers: Use designated, sealed, and non-reactive containers for waste collection.[18]

• Decontamination: All glassware and equipment that have come into contact with the compound must be thoroughly decontaminated before being removed from the fume hood. Rinse with an appropriate solvent and collect the rinsate as hazardous waste.

Conclusion: A Culture of Safety

The responsible handling of 3-(2-Chloro-1H-imidazol-1-yl)piperidine is paramount for the safety of all laboratory personnel. This guide provides a foundational framework for its use. However, it is not a substitute for a comprehensive, institution-specific risk assessment and ongoing safety training. By fostering a culture of vigilance and adherence to these protocols, we can advance our research while ensuring a safe and healthy work environment.

References

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